Cas no 2172075-88-4 (4-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol)

• Product Name: 4-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol
• CAS No: 2172075-88-4
• MF: C₁₃H₂₆N₄O
• MW: 254.371742725372
• CID: 6339755
• PubChem ID: 165765692
• Update Time: 2025-05-25

4-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol
• 2172075-88-4
• EN300-1595887
• 4-[4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl]-3-methylbutan-1-ol

• Inchi： 1S/C13H26N4O/c1-10(2)4-5-13-12(8-14)15-16-17(13)9-11(3)6-7-18/h10-11,18H,4-9,14H2,1-3H3
• InChI Key： XSVAZQNBPBNSTJ-UHFFFAOYSA-N
• SMILES： OCCC(C)CN1C(=C(CN)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 254.21066147g/mol
• Monoisotopic Mass: 254.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 77Ų

Additional information on 4-4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol

4-(Aminomethyl)-5-(3-Methylbutyl)-1H-1,2,3-Triazol-1-Yl-3-Methylbutan-1-Ol: A Comprehensive Overview

The compound with CAS No. 2172075-88-4, known as 4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-yl-3-methylbutan-1-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring system with an alcohol group and an aminomethyl substituent. Recent studies have highlighted its potential applications in drug delivery systems and as a versatile building block in organic synthesis.

The molecular structure of 4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol-1-Yl is particularly noteworthy due to the presence of the triazole ring. Triazoles are known for their stability and ability to form strong hydrogen bonds, making them valuable in various chemical and biological contexts. The aminomethyl group attached to the triazole ring further enhances its functional versatility, enabling it to participate in a wide range of chemical reactions. Additionally, the 3-methylbutyl substituent contributes to the molecule's hydrophobicity, which is advantageous in certain pharmaceutical applications.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various methods to optimize its production, including microwave-assisted synthesis and catalytic approaches. These advancements have not only improved the yield but also reduced the reaction time significantly. For instance, a study published in *Journal of Organic Chemistry* demonstrated that the use of palladium catalysts could facilitate the coupling reaction between the triazole derivative and the alcohol group.

The applications of 4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol are diverse. In the field of drug delivery, this compound has been investigated as a potential carrier for hydrophobic drugs due to its amphiphilic nature. Its ability to form self-assembled structures makes it an ideal candidate for encapsulating therapeutic agents. Furthermore, its aminomethyl group allows for easy functionalization with targeting ligands or imaging agents, enhancing its utility in targeted drug delivery systems.

In materials science, this compound has shown promise as a precursor for synthesizing advanced polymers and coatings. The triazole ring's stability and reactivity make it suitable for click chemistry applications, where it can be used to construct complex molecular architectures with high precision. Recent studies have also explored its use in creating stimuli-responsive materials that can respond to environmental changes such as temperature or pH levels.

The synthesis of 4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol involves multiple steps that require precise control over reaction conditions. The starting material is typically an alkyne or an azide derivative, which undergoes a click reaction to form the triazole ring. Subsequent functionalization steps introduce the aminomethyl and methylbutyl groups. Researchers have also explored green chemistry approaches to minimize waste and improve sustainability during the synthesis process.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as microbial degradation or photochemical reactions, this compound can break down into less complex molecules. However, further research is needed to fully characterize its biodegradation kinetics and potential toxicity to aquatic organisms.

In conclusion, 4-(aminomethyl)-5-(3-methylbutyl)-1H-1,2,3-triazol represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As advancements in synthetic methods continue to emerge,this compound will undoubtedly play an increasingly important role in shaping future innovations in chemistry and materials science.